Cas no 303228-73-1 (N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide)

N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide is a specialized organic compound featuring a difluoromethoxy-substituted phenyl ring linked to a phenoxyacetamide moiety. This structure imparts unique physicochemical properties, including enhanced stability and potential bioactivity, making it valuable in pharmaceutical and agrochemical research. The difluoromethoxy group contributes to improved metabolic resistance and lipophilicity, while the phenoxyacetamide framework offers versatility in molecular interactions. Its well-defined synthetic pathway ensures high purity and reproducibility, critical for applications in drug discovery and material science. The compound serves as a key intermediate in the development of novel bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation.
N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide structure
303228-73-1 structure
Product Name:N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide
CAS No:303228-73-1
MF:C15H13F2NO3
MW:293.265431165695
CID:5904111
PubChem ID:1542224
Update Time:2025-09-28

N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide Chemical and Physical Properties

Names and Identifiers

    • N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide
    • AKOS001036582
    • N-(4-(difluoromethoxy)phenyl)-2-phenoxyacetamide
    • F0793-0033
    • 303228-73-1
    • Z19735298
    • N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
    • Inchi: 1S/C15H13F2NO3/c16-15(17)21-13-8-6-11(7-9-13)18-14(19)10-20-12-4-2-1-3-5-12/h1-9,15H,10H2,(H,18,19)
    • InChI Key: LWDIUDHUQUMCSQ-UHFFFAOYSA-N
    • SMILES: FC(OC1C=CC(=CC=1)NC(COC1C=CC=CC=1)=O)F

Computed Properties

  • Exact Mass: 293.08634960g/mol
  • Monoisotopic Mass: 293.08634960g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 314
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 47.6Ų

N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0793-0033-2μmol
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
2μmol
$57.0 2023-07-28
Life Chemicals
F0793-0033-5μmol
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
5μmol
$63.0 2023-07-28
Life Chemicals
F0793-0033-10μmol
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
10μmol
$69.0 2023-07-28
Life Chemicals
F0793-0033-20μmol
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
20μmol
$79.0 2023-07-28
Life Chemicals
F0793-0033-1mg
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
1mg
$54.0 2023-07-28
Life Chemicals
F0793-0033-2mg
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
2mg
$59.0 2023-07-28
Life Chemicals
F0793-0033-3mg
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
3mg
$63.0 2023-07-28
Life Chemicals
F0793-0033-4mg
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
4mg
$66.0 2023-07-28
Life Chemicals
F0793-0033-5mg
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
5mg
$69.0 2023-07-28
Life Chemicals
F0793-0033-10mg
N-[4-(difluoromethoxy)phenyl]-2-phenoxyacetamide
303228-73-1 90%+
10mg
$79.0 2023-07-28

Additional information on N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide

N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide (CAS No. 303228-73-1): An Overview of a Promising Compound in Medicinal Chemistry

N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide (CAS No. 303228-73-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethoxy and phenoxy functionalities, has been the subject of numerous studies aimed at elucidating its biological activities and potential as a lead molecule in drug development.

The difluoromethoxy group in N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide imparts unique electronic and steric properties, which can influence the compound's interaction with biological targets. The presence of this group has been shown to enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for various pharmacological applications. Recent research has highlighted the importance of fluorine-containing compounds in drug discovery, as they often exhibit improved pharmacokinetic properties and reduced toxicity compared to their non-fluorinated counterparts.

The phenoxy moiety in N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide further contributes to its biological activity by providing additional hydrophobic interactions and enhancing the compound's ability to cross cell membranes. This feature is particularly relevant in the context of central nervous system (CNS) disorders, where the ability to penetrate the blood-brain barrier is crucial for effective treatment. Studies have demonstrated that compounds with phenoxy groups can exhibit potent activity against various CNS targets, including receptors, enzymes, and ion channels.

In terms of its potential therapeutic applications, N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide has shown promise in several areas. One notable area of interest is its activity as an anticonvulsant agent. Preclinical studies have demonstrated that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism of action is thought to involve modulation of voltage-gated sodium channels and GABAergic neurotransmission, both of which play critical roles in seizure pathogenesis.

Beyond its anticonvulsant properties, N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide has also been investigated for its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and multiple sclerosis are characterized by chronic inflammation and tissue damage. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a potential candidate for the treatment of these conditions.

Another area where N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide has shown promise is in cancer therapy. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism of action appears to involve modulation of signaling pathways involved in cell survival and proliferation, such as the PI3K/AKT pathway and the MAPK/ERK pathway.

The structural versatility of N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide also makes it an attractive starting point for structure-activity relationship (SAR) studies. By modifying different parts of the molecule, researchers can fine-tune its biological properties and optimize its therapeutic potential. For example, substituting different functional groups on the phenyl rings or altering the length of the alkyl chain can significantly impact the compound's potency and selectivity.

In addition to its biological activities, the synthesis of N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide has been optimized to improve yield and scalability. Various synthetic routes have been developed, including those involving palladium-catalyzed cross-coupling reactions and electrophilic fluorination methods. These advancements have made it possible to produce this compound on a larger scale, facilitating further preclinical and clinical studies.

Clinical trials are currently underway to evaluate the safety and efficacy of N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide in human subjects. Early results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease indications.

In conclusion, N-4-(difluoromethoxy)phenyl-2-phenoxyacetamide (CAS No. 303228-73-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, coupled with its favorable pharmacological properties, make it an attractive candidate for further development in medicinal chemistry. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, highlighting its significance in the field.

Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent